Cas no 855384-62-2 (1,1-Cyclobutanedicarboxamide, 3-methyl-)

1,1-Cyclobutanedicarboxamide, 3-methyl- structure
855384-62-2 structure
Product Name:1,1-Cyclobutanedicarboxamide, 3-methyl-
CAS No:855384-62-2
MF:C7H12N2O2
MW:156.182381629944
CID:717389
Update Time:2024-01-31

1,1-Cyclobutanedicarboxamide, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclobutanedicarboxamide, 3-methyl-
    • 1,1-Cyclobutanedicarboxamide, 3-methyl-
    • Inchi: 1S/C7H12N2O2/c1-4-2-7(3-4,5(8)10)6(9)11/h4H,2-3H2,1H3,(H2,8,10)(H2,9,11)
    • InChI Key: JNQATDMDSDXSBX-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)(C(N)=O)CC(C)C1

Computed Properties

  • Exact Mass: 156.09
  • Monoisotopic Mass: 156.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2A^2
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